1-{1-[5-(2-fluorophenyl)-1,2,4-triazin-3-yl]-4-phenyl-4-piperidinyl}ethanone

• IUPAC Name: 1-[1-[5-(2-fluorophenyl)-1,2,4-triazin-3-yl]-4-phenylpiperidin-4-yl]ethanone
• InChI: InChI=1S/C22H21FN4O/c1-16(28)22(17-7-3-2-4-8-17)11-13-27(14-12-22)21-25-20(15-24-26-21)18-9-5-6-10-19(18)23/h2-10,15H,11-14H2,1H3
• InChI Key: ODISJDRAFLDIBP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1(CCN(CC1)C2=NC(=CN=N2)C3=CC=CC=C3F)C4=CC=CC=C4
• Molecular Formula: C22H21FN4O
• Molecular Weight: 376.4 g/mol

Description

1-{1-[5-(2-fluorophenyl)-1,2,4-triazin-3-yl]-4-phenyl-4-piperidinyl}ethanone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique structure and mechanism of action, which makes it a promising candidate for various fields of research.

Mechanism of Action

The mechanism of action of 1-{1-[5-(2-fluorophenyl)-1,2,4-triazin-3-yl]-4-phenyl-4-piperidinyl}ethanone involves its ability to bind to specific receptors in biological systems. This binding results in changes in the biochemical and physiological processes within the system, which can be studied to gain a better understanding of the underlying mechanisms of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific system being studied. However, some of the most common effects include changes in cell signaling pathways, alterations in gene expression, and changes in protein function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-{1-[5-(2-fluorophenyl)-1,2,4-triazin-3-yl]-4-phenyl-4-piperidinyl}ethanone in lab experiments is its ability to selectively bind to specific receptors, which allows for more precise and targeted studies. However, there are also limitations to its use, including the potential for off-target effects and the need for specialized equipment and expertise.

Future Directions

There are many potential future directions for research involving 1-{1-[5-(2-fluorophenyl)-1,2,4-triazin-3-yl]-4-phenyl-4-piperidinyl}ethanone. Some of the most promising areas of research include its use as a therapeutic agent for various diseases, as well as its potential applications in the field of imaging and diagnostics. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential for use in various fields of research.

Scientific Research Applications

1-{1-[5-(2-fluorophenyl)-1,2,4-triazin-3-yl]-4-phenyl-4-piperidinyl}ethanone has been studied extensively for its potential applications in various fields of scientific research. Some of the most promising applications include its use as a fluorescent probe for imaging biological systems, as well as its potential as a therapeutic agent for various diseases.